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Compound of Interest

2,2',3,3-Tetrahydro-1,1"-
Compound Name: S )
spirobifindene]-7,7'-diol

CAS No.: 223259-63-0

Cat. No.: B1312721

Get Quote

An In-Depth Technical Guide on (R)-SPINOL: Molecular Properties

This technical guide provides essential information regarding the molecular formula and weight
of (R)-SPINOL, a chiral organic compound utilized in asymmetric synthesis. The data is
presented for researchers, scientists, and professionals in drug development.

Molecular Data Summary

The fundamental molecular properties of (R)-SPINOL are summarized in the table below. This
information is critical for stoichiometric calculations in reaction mechanisms, analytical
characterization, and computational modeling.

Property Value
Molecular Formula C17H1602
Molecular Weight 252.31 g/mol

This data has been verified across multiple chemical data sources.[1][2][3]
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Structural Composition

The molecular formula C17H1602 indicates that each molecule of (R)-SPINOL is composed of
17 carbon atoms, 16 hydrogen atoms, and 2 oxygen atoms. The specific arrangement of these
atoms in a spirocyclic structure is what imparts its unique chiral properties.
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Caption: Elemental composition of the (R)-SPINOL molecule.

Experimental Protocols

The determination of the molecular formula and weight of (R)-SPINOL is typically achieved
through a combination of mass spectrometry and elemental analysis.

1. High-Resolution Mass Spectrometry (HRMS)

» Objective: To determine the precise mass of the molecule and deduce its elemental
composition.

o Methodology: A sample of (R)-SPINOL is ionized, commonly using electrospray ionization
(ESI) or atmospheric pressure chemical ionization (APCI). The resulting ions are then
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separated based on their mass-to-charge ratio (m/z) by a high-resolution mass analyzer
(e.g., TOF, Orbitrap). The highly accurate mass measurement allows for the unambiguous
determination of the molecular formula.

. Elemental Analysis

Objective: To determine the percentage composition of carbon, hydrogen, and oxygen in the
compound.

Methodology: A known mass of the (R)-SPINOL sample is combusted in an excess of
oxygen. The resulting combustion products, carbon dioxide and water, are collected and
weighed. The masses of these products are used to calculate the percentage of carbon and
hydrogen in the original sample. The percentage of oxygen is typically determined by
difference. The empirical formula derived from these percentages is then compared with the
molecular formula obtained from HRMS to confirm the structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. 2,2',3,3-Tetrahydro-1,1'-spirobi[indene]-7,7'-diol | C17H1602 | CID 11379759 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. chemscene.com [chemscene.com]

To cite this document: BenchChem. [(R)-SPINOL molecular formula and weight.].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312721/docs#r-spinol-molecular-formula-and-
weight]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1312721?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

